Cas no 485359-40-8 (3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide)
3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 485359-40-8
- AKOS000969930
- EN300-26575780
- Z44326849
- 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
-
- Inchi: 1S/C13H11BrN2O/c1-2-7-16-13(17)11(9-15)8-10-5-3-4-6-12(10)14/h2-6,8H,1,7H2,(H,16,17)/b11-8+
- InChI Key: DDACZWMBEXAWIL-DHZHZOJOSA-N
- SMILES: BrC1C=CC=CC=1/C=C(\C#N)/C(NCC=C)=O
Computed Properties
- Exact Mass: 290.00548g/mol
- Monoisotopic Mass: 290.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.9Ų
3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575780-0.05g |
3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide |
485359-40-8 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
Professional Introduction to Compound with CAS No. 485359-40-8 and Product Name: 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
The compound with the CAS number 485359-40-8 and the product name 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of a bromophenyl group, a cyano substituent, and an allylamine moiety in its molecular framework suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.
Recent studies have highlighted the importance of 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide in the development of novel therapeutic agents. The structural motif of this compound allows for diverse pharmacological interactions, which are critical for modulating biological pathways associated with various diseases. Specifically, the bromophenyl group is known to enhance binding affinity to certain protein targets, while the cyano group introduces a polar nature that facilitates solubility and bioavailability. Additionally, the allylamine component contributes to the compound's ability to undergo metabolic transformations, which can be exploited for targeted drug delivery systems.
In the context of contemporary pharmaceutical research, compounds like 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide are being extensively studied for their potential in addressing unmet medical needs. The integration of advanced synthetic methodologies has enabled researchers to optimize the molecular structure of this compound, leading to improved pharmacokinetic properties. For instance, modifications in the allylamine moiety have been shown to enhance metabolic stability while maintaining potent biological activity. Such advancements underscore the compound's significance in the development of next-generation therapeutics.
The pharmacological profile of 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide has been investigated in several preclinical studies. These studies have demonstrated its efficacy in inhibiting key enzymes and receptors involved in inflammatory and oncogenic pathways. The compound's ability to selectively interact with biological targets without significant off-target effects makes it an attractive candidate for clinical translation. Furthermore, its structural versatility allows for derivative synthesis, enabling the exploration of novel analogs with enhanced therapeutic potential.
From a synthetic chemistry perspective, the preparation of 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide involves sophisticated multi-step reactions that showcase the ingenuity of modern organic synthesis. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in constructing the complex aromatic and heterocyclic frameworks present in this molecule. Such synthetic strategies not only highlight the compound's structural complexity but also demonstrate the feasibility of large-scale production, which is essential for industrial applications.
The regulatory landscape surrounding novel chemical entities like 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide is stringent yet supportive of innovation. Regulatory agencies worldwide have established robust guidelines for evaluating the safety and efficacy of such compounds before they can be commercialized. This ensures that only well-characterized and clinically relevant molecules reach patients, minimizing risks associated with unproven therapies. The rigorous testing protocols applied during preclinical and clinical phases contribute to building a comprehensive understanding of the compound's pharmacological properties.
Future directions in research on 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide include exploring its role in combination therapies and personalized medicine approaches. The compound's unique structural features make it amenable to designing drug cocktails that can synergistically target multiple disease pathways. Additionally, advances in computational chemistry and artificial intelligence are being leveraged to predict new derivatives with optimized pharmacological profiles. These interdisciplinary efforts promise to accelerate the discovery and development of novel therapeutics based on this promising scaffold.
In conclusion, 3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide, identified by its CAS number 485359-40-8, represents a significant milestone in pharmaceutical research. Its intricate molecular architecture and diverse biological interactions position it as a valuable tool for developing innovative treatments across various therapeutic domains. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in shaping the future of medicine.
485359-40-8 (3-(2-bromophenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)